Cas no 1227580-87-1 (2-Chloro-4-hydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-4-hydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1227580-87-1
• MF: C₆H₃ClF₃NO
• MW: 197.542330980301
• CID: 2854359
• Update Time: 2025-10-31

2-Chloro-4-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-hydroxy-3-(trifluoromethyl)pyridine
• 4-Pyridinol, 2-chloro-3-(trifluoromethyl)-

• Inchi： 1S/C6H3ClF3NO/c7-5-4(6(8,9)10)3(12)1-2-11-5/h1-2H,(H,11,12)
• InChI Key： UCWUPUUYYNIDSL-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(O)=C1C(F)(F)F

Additional information on 2-Chloro-4-hydroxy-3-(trifluoromethyl)pyridine

Recent Advances in the Application of 2-Chloro-4-hydroxy-3-(trifluoromethyl)pyridine (CAS: 1227580-87-1) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-4-hydroxy-3-(trifluoromethyl)pyridine (CAS: 1227580-87-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its trifluoromethyl and chloro substituents, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its role in the development of novel agrochemicals, pharmaceuticals, and materials science applications, making it a compound of high interest for researchers.

One of the most notable applications of 2-Chloro-4-hydroxy-3-(trifluoromethyl)pyridine is its use as a building block in the synthesis of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully incorporated this compound into the scaffold of several kinase inhibitors, demonstrating its potential in targeting specific oncogenic kinases. For instance, a recent study published in the Journal of Medicinal Chemistry detailed the synthesis of a series of pyridine-based inhibitors using 2-Chloro-4-hydroxy-3-(trifluoromethyl)pyridine as a key intermediate, showing promising results in preclinical models of breast cancer.

In addition to its pharmaceutical applications, this compound has also been explored in agrochemical research. The trifluoromethyl group is known to enhance the biological activity and stability of agrochemicals, making 2-Chloro-4-hydroxy-3-(trifluoromethyl)pyridine a valuable precursor in the development of new herbicides and pesticides. A recent patent application highlighted its use in the synthesis of a novel herbicide with improved efficacy and reduced environmental impact, showcasing its potential in sustainable agriculture.

From a synthetic chemistry perspective, the compound's unique reactivity profile has been the subject of several mechanistic studies. Researchers have investigated its behavior under various reaction conditions, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. These studies have provided valuable insights into optimizing the synthesis of derivatives, thereby expanding the compound's utility in diverse chemical transformations. A recent publication in Organic Letters elucidated the compound's reactivity in Suzuki-Miyaura coupling reactions, offering a robust methodology for accessing functionalized pyridine derivatives.

Looking ahead, the potential of 2-Chloro-4-hydroxy-3-(trifluoromethyl)pyridine (CAS: 1227580-87-1) in drug discovery and material science remains largely untapped. Ongoing research aims to explore its incorporation into more complex molecular architectures, such as macrocycles and conjugated polymers, which could open new avenues for therapeutic and technological applications. Furthermore, advances in computational chemistry and machine learning are expected to facilitate the design of novel derivatives with tailored properties, further enhancing its value in the chemical and pharmaceutical industries.

In conclusion, 2-Chloro-4-hydroxy-3-(trifluoromethyl)pyridine continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its demonstrated biological activity, positions it as a key player in the development of next-generation therapeutics and agrochemicals. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and agriculture.